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Abstract

Diboron dioxide (B202), systematically named oxo(oxoboranyl)borane, is a reactive inorganic
compound that has been the subject of spectroscopic and theoretical studies. This technical
guide provides a comprehensive overview of the current knowledge of B202, including its
chemical identity, structural and thermodynamic properties, and a detailed experimental
protocol for its synthesis and characterization using matrix isolation infrared spectroscopy. The
information is presented to be a valuable resource for researchers in chemistry and materials
science.

Introduction

Diboron dioxide is a simple boron oxide with the chemical formula B202. While not a stable
compound under ambient conditions, it can be generated in the gas phase at high
temperatures and studied using specialized techniques such as matrix isolation spectroscopy.
Understanding the properties of small, reactive molecules like B202 is fundamental to
advancing our knowledge of chemical bonding, reaction mechanisms, and materials science.
This guide summarizes the key physicochemical properties of B202 and provides a detailed
experimental methodology for its laboratory synthesis and characterization.

Chemical Identity and Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b080103?utm_src=pdf-interest
https://www.benchchem.com/product/b080103?utm_src=pdf-body
https://www.benchchem.com/product/b080103?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080103?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

The IUPAC name for the B202 compound is oxo(oxoboranyl)borane[1]. It is also commonly

referred to as diboron dioxide. Key identifiers and computed properties are summarized in the

table below.
Property Value Reference
IUPAC Name oxo(oxoboranyl)borane [1]
Synonyms Diboron dioxide, O=BB=0 [1]
CAS Number 13766-28-4 [1][2]
Molecular Formula B202 [1112]
Molecular Weight 53.621 g/mol [2]

Monoisotopic Mass

54.0084396 Da

[1]

Canonical SMILES

B(=0)B=0

[1]

InChl

INChI=1S/B202/c3-1-2-4

[1]

InChlKey

MTKRXXSLFWZJTB-
UHFFFAOYSA-N

[1]

Quantitative Data

A summary of key quantitative data for diboron dioxide is presented below, primarily sourced

from the NIST Chemistry WebBook and computational studies.

Property Value Units
Enthalpy of Formation Data available in NIST
kJ/mol
(AfH°gas) WebBook
Data available in NIST
Entropy of Gas (S°gas, 1 bar) J/mol-K

WebBook

Note: Specific values can be accessed through the NIST Standard Reference Database 69.[2]
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ble 3.2: Vibrational ies ( ix

Isotope Wavenumber (cm—?) Assignment
B1°,0: 1955 v(B=0)
B10B110; 1921 v(B=0)
B120:2 1899 v(B=0)

Data from infrared absorption spectra of B202 isolated in solid argon matrices.[3]

Table 3.3: Computed Properties

Property Value Units

Topological Polar Surface Area  34.1 A2

Hydrogen Bond Donor Count 0

Hydrogen Bond Acceptor
Count

Rotatable Bond Count 0

Computed by Cactvs 3.4.8.18 (PubChem release 2021.10.14).[1]

Experimental Protocols

The following protocol for the synthesis and characterization of diboron dioxide is based on
the matrix isolation infrared spectroscopy studies.[3]

Synthesis via High-Temperature Effusion

Diboron dioxide is generated in the gas phase by the high-temperature reaction of boron and
boron trioxide.

Materials:
o Boron powder (amorphous or crystalline)

» Boric oxide (B203)
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o High-temperature effusion cell (e.g., Knudsen cell) made of a refractory material (e.g.,
tantalum, tungsten, or graphite).

e High-vacuum system
o Mass spectrometer (for monitoring effusing species)

Procedure:

A mixture of boron powder and boric oxide is placed into the effusion cell.

e The cell is placed within the high-vacuum chamber and heated to temperatures in the range
of 1300-1600 K.

o At these temperatures, gaseous B20: is formed via the reaction: 4B(s) + B203(g) -
3B202(Q).

e The effusing vapor from the cell, containing B203, is directed towards a cold substrate for
matrix isolation or into the ionization source of a mass spectrometer for identification.

Characterization by Matrix Isolation Infrared
Spectroscopy

This technique allows for the trapping and spectroscopic analysis of the reactive B20:2
molecule.

Materials:

Cryostat capable of reaching temperatures near 4 K.

Infrared-transparent window (e.g., Csl or KBr)

Inert matrix gas (e.g., Argon, Neon)

Fourier-transform infrared (FTIR) spectrometer

Procedure:
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e The cryostat window is cooled to approximately 4 K.

e A mixture of the gaseous species effusing from the high-temperature cell and an excess of
the inert matrix gas (e.g., Ar/B202 > 1000) is co-deposited onto the cold window.

e The solidified inert gas forms a rigid, transparent matrix, isolating individual B2O2 molecules.
e The infrared spectrum of the matrix-isolated sample is recorded using an FTIR spectrometer.

o The vibrational frequencies of B202 can be identified and assigned based on isotopic
substitution (e.g., using 1°B and 11B) and comparison with theoretical calculations.

Visualizations

Logical Workflow for Synthesis and Characterization of
B202
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Reactants:
Boron (s) + B20s ()

High-Temperature
Effusion Cell (1300-1600 K)

Matrix Isolation
(Argon, 4 K)

FTIR Spectroscopy

Spectral Analysis
(Vibrational Frequencies)

Click to download full resolution via product page
Caption: Workflow for the synthesis of gaseous B202 and its subsequent characterization.

Conclusion

This technical guide has provided a detailed overview of the IUPAC nomenclature,
physicochemical properties, and experimental procedures for the synthesis and
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characterization of diboron dioxide (oxo(oxoboranyl)borane). The data, compiled from
reputable sources, and the detailed experimental protocol offer a solid foundation for
researchers interested in the study of this and other reactive boron-containing species. The
application of high-temperature synthesis coupled with matrix isolation spectroscopy remains a
powerful tool for elucidating the fundamental properties of transient molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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